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Compound of Interest

Compound Name: p,p'-DDD-d8

Cat. No.: B3044236

Essential Safety and Handling Guide for p,p'-DDD-
d8

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of
p,p'-DDD-d8. Given that p,p'-DDD-d8 is a deuterated form of p,p'-DDD, its chemical and
toxicological properties are considered to be nearly identical. Therefore, this guidance is based
on the available safety data for p,p’-DDD.

Hazard Identification and Classification

p,p'-DDD is classified as a hazardous substance. The primary hazards are acute toxicity if
swallowed or in contact with skin, and it is very toxic to aquatic life with long-lasting effects.[1] It
is also a suspected carcinogen.[2][3]

GHS Hazard Statements:
e H301: Toxic if swallowed.[1]
e H312: Harmful in contact with skin.[1]

e H410: Very toxic to aquatic life with long lasting effects.
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Hazard Classification Category GHS Code
Acute Toxicity, Oral 3 H301
Acute Toxicity, Dermal 4 H312
Hazardous to the Aquatic

_ 1 H400
Environment, Acute
Hazardous to the Aquatic

1 H410

Environment, Chronic

Data sourced from the Safety Data Sheet for p,p'-DDD.

Operational Plan: Personal Protective Equipment
(PPE)

A risk assessment should be conducted before handling p,p'-DDD-d8 to ensure that the
appropriate PPE is selected. The following is a general guideline.

Recommended PPE
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Body Part Equipment Specification

A NIOSH-approved respirator

with an organic vapor cartridge
Respiratory Respirator is recommended, especially

when handling the powder

form or creating solutions.

Nitrile or neoprene gloves.

Ensure to check the glove

Hands Chemical-resistant gloves ]
manufacturer's chemical
resistance chart.

E Safety glasses with side To protect against splashes or

yes : : .
shields or goggles airborne particles.
A standard lab coat should be
worn. For larger quantities or in

Body Laboratory coat case of a potential splash, a
chemical-resistant apron or
coveralls are recommended.

Feet Closed-toe shoes Standard laboratory practice.

This table summarizes standard laboratory PPE recommendations.

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling of p,p'-DDD-d8.

Disposal Plan

p,p'-DDD-d8 and materials contaminated with it must be disposed of as hazardous waste.

Waste Categorization

Based on its toxicity and environmental hazards, p,p'-DDD is considered a hazardous waste.
Unused p,p'-DDD may fall under the P-list of acute hazardous wastes. It is crucial to consult
your institution's environmental health and safety (EHS) department for specific disposal
guidelines.
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Disposal Procedure

e Segregation:

o Collect all waste contaminated with p,p’-DDD-d8, including unused product, contaminated
labware (e.g., pipette tips, vials), and contaminated PPE, in a dedicated and clearly
labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your EHS department.
e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "p,p'-DDD-
ds".

o Include the appropriate hazard pictograms (e.g., skull and crossbones, environment).
e Storage:

o Store the sealed waste container in a designated satellite accumulation area until it is
collected by EHS personnel.

o Ensure the storage area is secure and away from drains and sources of ignition.
e Spill Response:

o In case of a small spill, dampen the solid material with 60-70% ethanol and carefully
transfer it to a hazardous waste container.

o Clean the spill area with absorbent paper dampened with 60-70% ethanol, followed by a
soap and water wash.

o For larger spills, evacuate the area and contact your institution's emergency response
team.

Logical Relationship for Disposal
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Chemical Use Generates Waste

Identify as Hazardous Waste

l

Segregate Contaminated Materials

Place in Labeled Container

Store in Designated Area

Arrange for EHS Collection

Click to download full resolution via product page

Caption: Logical steps for the proper disposal of p,p'-DDD-d8 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling p,p'-DDD-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044236#personal-protective-equipment-for-
handling-p-p-ddd-d8§]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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